Cas no 113608-76-7 (6-methyl-2-(5-nitrofuran-2-yl)-1H-benzimidazole)

• Product Name: 6-methyl-2-(5-nitrofuran-2-yl)-1H-benzimidazole
• CAS No: 113608-76-7
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 2611207
• PubChem ID: 14592768
• Update Time: 2025-04-21

6-methyl-2-(5-nitrofuran-2-yl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(5-nitrofuran-2-yl)-1H-benzimidazole
• SCHEMBL10691037
• 5-Methyl-2-(5-nitrofuran-2-yl)-1H-benzo[d]imidazole
• 113608-76-7
• DTXSID50561974

• Inchi： 1S/C12H9N3O3/c1-7-2-3-8-9(6-7)14-12(13-8)10-4-5-11(18-10)15(16)17/h2-6H,1H3,(H,13,14)
• InChI Key： BVDWIVURZYHTBC-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC2C=CC(C)=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.06439116g/mol
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.6Ų